Cas no 851715-67-8 (ethyl 4-(4-fluorophenyl)-6-(4-methoxyphenyl)-2-oxocyclohex-3-ene-1-carboxylate)

• Product Name: ethyl 4-(4-fluorophenyl)-6-(4-methoxyphenyl)-2-oxocyclohex-3-ene-1-carboxylate
• CAS No: 851715-67-8
• MF: C₂₂H₂₁FO₄
• MW: 368.398150205612
• CID: 6057190
• PubChem ID: 4139502
• Update Time: 2025-06-13

ethyl 4-(4-fluorophenyl)-6-(4-methoxyphenyl)-2-oxocyclohex-3-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-fluorophenyl)-6-(4-methoxyphenyl)-2-oxocyclohex-3-ene-1-carboxylate
• ethyl 4-fluoro-4-methoxy-5-oxo-2,3,4,5-tetrahydro-[1,1:3,1-terphenyl]-4-carboxylate
• 3-Cyclohexene-1-carboxylic acid, 4-(4-fluorophenyl)-6-(4-methoxyphenyl)-2-oxo-, ethyl ester
• 851715-67-8
• SR-01000907361
• AKOS024588043
• WAY-275303
• ethyl 4-fluoro-4''-methoxy-5'-oxo-2',3',4',5'-tetrahydro-[1,1':3',1''-terphenyl]-4'-carboxylate
• SR-01000907361-1
• F0619-0033
• ethyl 4-(4-fluorophenyl)-6-(4-methoxyphenyl)-2-oxo-cyclohex-3-ene-1-carboxylate

• Inchi： 1S/C22H21FO4/c1-3-27-22(25)21-19(15-6-10-18(26-2)11-7-15)12-16(13-20(21)24)14-4-8-17(23)9-5-14/h4-11,13,19,21H,3,12H2,1-2H3
• InChI Key： GJTAIQIEXGLVBG-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)C(C2=CC=C(OC)C=C2)CC(C2=CC=C(F)C=C2)=CC1=O

Computed Properties

• Exact Mass: 368.14238731g/mol
• Monoisotopic Mass: 368.14238731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3(Predicted)
• Boiling Point: 476.3±45.0 °C(Predicted)
• pka: 10.12±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on ethyl 4-(4-fluorophenyl)-6-(4-methoxyphenyl)-2-oxocyclohex-3-ene-1-carboxylate

Comprehensive Overview of Ethyl 4-(4-Fluorophenyl)-6-(4-Methoxyphenyl)-2-Oxocyclohex-3-Ene-1-Carboxylate (CAS No. 851715-67-8)

Ethyl 4-(4-fluorophenyl)-6-(4-methoxyphenyl)-2-oxocyclohex-3-ene-1-carboxylate (CAS No. 851715-67-8) is a specialized organic compound with significant potential in pharmaceutical and material science research. This cyclohexene derivative features a unique combination of fluorophenyl and methoxyphenyl substituents, making it a valuable intermediate for synthesizing bioactive molecules. Its structural complexity and functional groups have drawn attention from researchers exploring drug discovery, catalysis, and molecular design.

The compound’s CAS No. 851715-67-8 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance. Recent trends highlight its utility in green chemistry applications, where its ester and ketone functionalities enable eco-friendly transformations. Additionally, its fluorine-containing moiety aligns with the demand for fluorinated compounds in medicinal chemistry, as they often enhance metabolic stability and bioavailability.

From a synthetic perspective, ethyl 4-(4-fluorophenyl)-6-(4-methoxyphenyl)-2-oxocyclohex-3-ene-1-carboxylate serves as a versatile building block. Its oxocyclohexene core allows for diverse derivatization, including cycloadditions and nucleophilic substitutions. Researchers investigating heterocyclic chemistry or peptide mimetics may find this compound particularly useful due to its rigid yet modifiable scaffold.

In the context of AI-driven drug discovery, this compound’s structural features are often analyzed using machine learning models to predict biological activity. Its 4-methoxyphenyl group, for instance, is associated with interactions with enzymes like cytochrome P450, a hot topic in pharmacokinetic studies. Such insights make it a candidate for virtual screening libraries.

Industrial applications of CAS No. 851715-67-8 include its use in high-performance materials, where its aromatic rings contribute to thermal stability. The compound’s ethyl carboxylate group also facilitates polymerization or cross-linking reactions, relevant to smart coatings and adhesive technologies. These attributes align with the surge in demand for sustainable materials in automotive and electronics sectors.

Safety and handling of ethyl 4-(4-fluorophenyl)-6-(4-methoxyphenyl)-2-oxocyclohex-3-ene-1-carboxylate adhere to standard laboratory protocols. While not classified as hazardous, proper storage under inert conditions is recommended to preserve its stability. Analytical techniques like HPLC, NMR, and mass spectrometry are typically employed for purity verification, ensuring reproducibility in research.

In summary, CAS No. 851715-67-8 represents a multifaceted compound bridging pharmaceutical innovation and material science. Its structural elegance and functional diversity continue to inspire applications in targeted therapeutics, catalysis, and beyond, positioning it as a compound of enduring scientific interest.